BRACO 19 trihydrochloride
BRACO 19 trihydrochloride
Telomerase inhibitor (IC50 = 115 nM). Inhibits expression of human telomerase reverse transcriptase (hTERT), induces cellular senescence and inhibits growth of uterine cancer cells in vitro. Inhibits growth of uterine tumor xenografts in mice.
Brand Name:
Vulcanchem
CAS No.:
1177798-88-7
VCID:
VC0005040
InChI:
InChI=1S/C35H43N7O2.3ClH/c1-40(2)28-11-7-25(8-12-28)38-35-29-13-9-26(36-33(43)15-21-41-17-3-4-18-41)23-31(29)39-32-24-27(10-14-30(32)35)37-34(44)16-22-42-19-5-6-20-42;;;/h7-14,23-24H,3-6,15-22H2,1-2H3,(H,36,43)(H,37,44)(H,38,39);3*1H
SMILES:
CN(C)C1=CC=C(C=C1)NC2=C3C=CC(=CC3=NC4=C2C=CC(=C4)NC(=O)CCN5CCCC5)NC(=O)CCN6CCCC6.Cl.Cl.Cl
Molecular Formula:
C35H46Cl3N7O2
Molecular Weight:
703.1 g/mol
BRACO 19 trihydrochloride
CAS No.: 1177798-88-7
Inhibitors
VCID: VC0005040
Molecular Formula: C35H46Cl3N7O2
Molecular Weight: 703.1 g/mol
| CAS No. | 1177798-88-7 |
|---|---|
| Product Name | BRACO 19 trihydrochloride |
| Molecular Formula | C35H46Cl3N7O2 |
| Molecular Weight | 703.1 g/mol |
| IUPAC Name | N-[9-[4-(dimethylamino)anilino]-6-(3-pyrrolidin-1-ylpropanoylamino)acridin-3-yl]-3-pyrrolidin-1-ylpropanamide;trihydrochloride |
| Standard InChI | InChI=1S/C35H43N7O2.3ClH/c1-40(2)28-11-7-25(8-12-28)38-35-29-13-9-26(36-33(43)15-21-41-17-3-4-18-41)23-31(29)39-32-24-27(10-14-30(32)35)37-34(44)16-22-42-19-5-6-20-42;;;/h7-14,23-24H,3-6,15-22H2,1-2H3,(H,36,43)(H,37,44)(H,38,39);3*1H |
| Standard InChIKey | MJAPNWJRLLDPAB-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)NC2=C3C=CC(=CC3=NC4=C2C=CC(=C4)NC(=O)CCN5CCCC5)NC(=O)CCN6CCCC6.Cl.Cl.Cl |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)NC2=C3C=CC(=CC3=NC4=C2C=CC(=C4)NC(=O)CCN5CCCC5)NC(=O)CCN6CCCC6.Cl.Cl.Cl |
| Description | Telomerase inhibitor (IC50 = 115 nM). Inhibits expression of human telomerase reverse transcriptase (hTERT), induces cellular senescence and inhibits growth of uterine cancer cells in vitro. Inhibits growth of uterine tumor xenografts in mice. |
| Synonyms | N,N/'-[9[[4-(Dimethylamino)phenyl]amino]-3,6-acridinediyl]bis-1-pyrrolidinepropanamide trihydrochloride |
| PubChem Compound | 10349800 |
| Last Modified | Nov 11 2021 |
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